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Compound of Interest

Pss-octa((3-
Compound Name:
propylglycidylether)dimethy&

Cat. No.: B592726

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and characterization of Pss-octa((3-propylglycidylether)dimethylsiloxy), a versatile
polyhedral oligomeric silsesquioxane (POSS) molecule. This guide is intended for researchers,
scientists, and professionals in drug development and materials science who are interested in
the potential applications of this unique hybrid nanomaterial.

Chemical Structure and Properties

Pss-octa((3-propylglycidylether)dimethylsiloxy), also known by its systematic name
Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane, 1,3,5,7,9,11,13,15-octakis[[dimethyI[3-(2-
oxiranylmethoxy)propyl]silylloxy]-, is an octafunctionalized POSS molecule.[1] Its structure
features a rigid, inorganic, cage-like silsesquioxane core (SiO1.s)s, from which eight flexible
organic arms extend. Each arm consists of a dimethylsiloxy group linked to a 3-
propylglycidylether chain.[1] This unique architecture, combining an inorganic core with reactive
organic functionalities, makes it a valuable building block for advanced materials.[1]

Table 1: Physicochemical Properties of Pss-octa((3-propylglycidylether)dimethylsiloxy)
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Property Value Reference
Molecular Formula Ce4H136036Si16 [2][3]
Molecular Weight 1931.11 g/mol [21[31[4]
CAS Number 136864-48-7 [4]
Appearance C.:Ieér, colorless, low viscosity 5]

liquid
Density 1.150 g/mL at 25 °C [3]14][5]
Refractive Index n20/D 1.459 [31141[5]

Insoluble in water; Soluble in
Solubility THF, chloroform, hexane, and [4]

toluene.

Synthesis

The most common and efficient method for synthesizing Pss-octa((3-
propylglycidylether)dimethylsiloxy) is through the post-functionalization of a precursor POSS
cage.[1] This involves the hydrosilylation of octakis(hydridodimethylsiloxy)octasilsesquioxane
(Q8M8H), which has a cubic silica core with eight reactive Si-H functional groups, with allyl
glycidyl ether (AGE).[1] This reaction is typically catalyzed by a platinum complex, such as
Karstedt's or Speier's catalyst.[1]

Experimental Protocol: Generalized Synthesis

The following is a generalized experimental protocol for the synthesis of Pss-octa((3-
propylglycidylether)dimethylsiloxy) based on the hydrosilylation reaction.

Materials:
¢ Octakis(hydridodimethylsiloxy)octasilsesquioxane (Q8M8H)
« Allyl glycidyl ether (AGE)

e Platinum catalyst (e.g., Karstedt's catalyst)
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e Toluene (anhydrous)
e |[ce-water bath
Procedure:

 In areaction flask, dissolve Octakis(hydridodimethylsiloxy)octasilsesquioxane in anhydrous
toluene.

o Add allyl glycidyl ether to the solution. A slight molar excess of the allyl glycidyl ether is often
used to ensure complete reaction of the Si-H groups.

o Add the platinum catalyst to the reaction mixture. The reaction is exothermic, and the
temperature should be controlled using an ice-water bath to maintain it at a moderate level
(e.g., around 45 °C).

o After the initial exothermic reaction subsides, allow the reaction mixture to stir at room
temperature for a specified period (e.g., 24 hours) to ensure completion.

» Monitor the reaction progress by spectroscopic methods (e.g., FT-IR) to observe the
disappearance of the Si-H stretching band.

» Upon completion, remove the solvent and any excess reactants under high vacuum.

Diagram 1: Synthesis Workflow
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Reactants

Reaction Conditions
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Caption: Synthesis workflow for Pss-octa((3-propylglycidylether)dimethylsiloxy).

Characterization

The successful synthesis and purity of Pss-octa((3-propylglycidylether)dimethylsiloxy) are

confirmed using various analytical techniques.

Table 2: Expected Characterization Data
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Technique

Expected Results

Electrospray lonization Mass Spectrometry
(ESI-MS)

A prominent peak corresponding to the sodiated
adduct [M+Na]* or the protonated molecule
[M+H]* is expected.[1] Given the theoretical
molecular weight of ~1931.11 g/mol , these
peaks would appear around m/z 1954.10 and
1932.12, respectively.[1]

Fourier-Transform Infrared Spectroscopy (FT-
IR)

The disappearance of the Si-H stretching band
from the precursor (Q8M8H) and the
appearance of characteristic bands for the
glycidyl ether group would confirm the

successful functionalization.

Nuclear Magnetic Resonance (NMR)
Spectroscopy (*H, 13C, 2°Si)

NMR spectroscopy would be used to confirm
the structure of the final product by identifying
the characteristic chemical shifts of the protons,

carbons, and silicon atoms in the molecule.

Applications in Drug Development and Materials

Science

The unique hybrid nature of Pss-octa((3-propylglycidylether)dimethylsiloxy) makes it a

promising candidate for various applications.

e Advanced Materials: Its eight reactive glycidyl ether functionalities position it as an effective

multifunctional initiator for controlled polymerization processes, leading to the formation of

highly crosslinked three-dimensional polymer networks.[1] This makes it suitable for

developing high-performance coatings, adhesives, and composites.[1]

o Biomedical Applications: There is growing interest in its potential use in the biomedical field.

The reactive epoxide groups can be opened to attach bioactive molecules, suggesting its

utility in drug delivery systems.[1] Furthermore, its biocompatibility is being investigated for

applications in tissue engineering scaffolds.[1] The robust resistance of POSS molecules to

environmental degradation, such as moisture and oxidation, is also a significant advantage

in these applications.[5]
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Diagram 2: Potential Application Logic
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Caption: Logical relationship between properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylsiloxy-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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